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Compound of Interest

Compound Name: Manganese sulfate

Cat. No.: B157989 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of manganese sulfate monohydrate (MnSO₄·H₂O). The information is curated for

professionals in research, scientific analysis, and drug development, with a focus on

quantitative data, detailed experimental methodologies, and visual representations of key

processes.

General and Chemical Properties
Manganese (II) sulfate monohydrate is an inorganic compound with the formula MnSO₄·H₂O.[1]

It is the most common hydrated form of manganese sulfate and serves as a crucial precursor

to manganese metal and other chemical compounds.[2][3] This pale pink, odorless, and slightly

efflorescent crystalline solid is a commercially significant manganese salt.[1][2][4][5][6] In the

pharmaceutical and nutritional sectors, it is utilized as a nutraceutical and a source of the

essential trace element manganese.[5][7]

Quantitative Physicochemical Data
The following tables summarize the key quantitative properties of manganese sulfate
monohydrate for easy reference and comparison.

Table 1: General and Physical Properties
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Property Value Source

Chemical Formula MnSO₄·H₂O [1][2]

Molar Mass 169.02 g/mol [2][4][8]

Appearance

Pale pink or white to pale red,

odorless, slightly efflorescent

crystals or powder.[1][2][4][5]

[9]

Density 2.95 g/cm³ [1][2][8][10]

Bulk Density 1.20 – 1.40 g/cm³ [11]

Melting Point

Decomposes upon heating.

The apparent melting point is

due to the loss of crystal water.

[10]

Refractive Index 1.632 [12]

Crystal System Monoclinic [1][2][12]

Table 2: Solubility and Solution Properties
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Property Value Conditions Source

Solubility in Water 76.2 g/100 mL Freely soluble [2][4]

77 mg/mL
Yields a clear, light

pink solution
[13]

52 g/100 mL 5 °C [2][8]

70 g/100 mL 70 °C [2][8]

Solubility in other

solvents

Insoluble in ethanol

and ether.[2][3][8]

Very slightly soluble in

methanol.[2][14]

pH of Aqueous

Solution
3.0 - 3.5

50 g/L solution at 20

°C
[15][16]

3.7 5% solution [4][5]

4.0 - 6.5 10% solution [11]

Table 3: Thermal Properties and Stability

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.atamanchemicals.com/mangane-sulphate-monohydrate_u23887/
https://pubchem.ncbi.nlm.nih.gov/compound/Manganese-sulfate-monohydrate
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/224/057/m7634pis.pdf
https://www.atamanchemicals.com/mangane-sulphate-monohydrate_u23887/
https://www.sciencemadness.org/smwiki/index.php/Manganese(II)_sulfate
https://www.atamanchemicals.com/mangane-sulphate-monohydrate_u23887/
https://www.sciencemadness.org/smwiki/index.php/Manganese(II)_sulfate
https://www.atamanchemicals.com/mangane-sulphate-monohydrate_u23887/
https://neutronco.com/en/product/manganese-sulfate-monohydrate/
https://www.sciencemadness.org/smwiki/index.php/Manganese(II)_sulfate
https://www.atamanchemicals.com/mangane-sulphate-monohydrate_u23887/
https://www.geeksforgeeks.org/chemistry/manganeseii-sulfate-formula-structure-properties-uses-sample-questions/
https://fr.volkskychem.com/blog/detail-261587.html
https://www.merckmillipore.com/IN/en/product/ManganeseII-sulfate-monohydrate,MDA_CHEM-105941
https://pubchem.ncbi.nlm.nih.gov/compound/Manganese-sulfate-monohydrate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5776117.htm
https://www.wintersunchemical.com/products/manganese-sulfate-monohydrate-technical-grade
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157989?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value/Observation Source

Thermal Decomposition
Begins to lose crystal water

above 200 °C.[15]

Dehydrates to anhydrous salt

at approximately 280 °C.[12]

[15]

Anhydrous salt melts at 710 °C

and decomposes at 850 °C.[1]

[8][14]

Decomposition on heating

produces toxic sulfur oxides

and manganese oxides.[2][10]

[17]

Stability

Stable under ordinary

conditions of use and storage.

[9]

Hygroscopic; absorbs moisture

from the air.[6][10][18]

Crystal and Molecular Structure
The crystal structure of manganese sulfate monohydrate (MnSO₄·H₂O) has been determined

by X-ray crystallography.[1][2] It belongs to the monoclinic crystal system.[1][2][12] In the

structure, the manganese(II) ion is coordinated by six oxygen atoms (O₆ coordination sphere).

This coordination is provided by four separate sulfate groups and a pair of mutually trans

bridging water (aquo) ligands.[1]

Experimental Protocols
This section details the methodologies for key experiments used to verify the identity, purity,

and quality of manganese sulfate monohydrate, primarily based on pharmacopeial standards.

Assay (Complexometric Titration)
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This method determines the percentage of MnSO₄·H₂O in a sample.

Principle: Manganese (II) ions are titrated with a standard solution of

ethylenediaminetetraacetic acid (EDTA) at an alkaline pH. Eriochrome Black T is used as an

indicator, which forms a wine-red complex with Mn²⁺. At the endpoint, the EDTA has

complexed all the Mn²⁺, and the indicator reverts to its free blue color. Ascorbic acid is added

to prevent the oxidation of Mn²⁺.

Procedure:

Accurately weigh approximately 0.35 g to 0.7 g of Manganese Sulfate Monohydrate.[19]

[20]

Transfer the sample to a 500 mL beaker and dissolve it in 200 mL of water.[19][20]

Add approximately 10 mg of ascorbic acid.[20]

From a burette, add about 25-30 mL of a standardized 0.05 M or 0.1 M EDTA volumetric

solution.[19][20]

Add 10 mL of an ammonia-ammonium chloride buffer (pH 10).[19][20]

Add approximately 50-150 mg of Eriochrome Black T indicator mixture.[19][20]

Continue the titration with the EDTA volumetric solution until the color changes from

reddish-violet to a clear blue endpoint.[19][20]

Calculation: Each mL of 0.05 M EDTA is equivalent to 8.451 mg of MnSO₄·H₂O.[20] The

percentage of MnSO₄·H₂O is calculated based on the sample weight and the volume of

EDTA solution consumed.[19]

Loss on Ignition
This gravimetric method determines the water content, corresponding to the water of hydration.

Principle: The sample is heated at a specified temperature until all the water of hydration has

evaporated. The weight loss corresponds to the water content.
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Procedure:

Accurately weigh approximately 2 g of the sample in a suitable tared crucible.

Ignite the sample at a temperature between 400-500 °C.[19][20]

Heat until a constant weight is achieved.

Cool in a desiccator and re-weigh.

Calculation: The percentage weight loss is calculated. For USP grade, the loss should be

between 10.0% and 13.0%.[20]

Substances Reducing Permanganate
This test identifies the presence of oxidizable impurities.

Principle: A solution of the sample is treated with a known amount of potassium

permanganate (KMnO₄). If reducing substances are present, they will react with the

permanganate, causing its characteristic pink color to fade or disappear.

Procedure:

Dissolve 7.5 g of the sample in 200 mL of water.[19]

Add 3 mL of sulfuric acid and 3 mL of phosphoric acid to the solution.[19]

Add 0.10 mL of 0.1 N potassium permanganate volumetric solution.[19]

Allow the solution to stand for 1 minute.

Interpretation: The pink color of the permanganate should not be entirely discharged,

indicating a low level of reducing impurities.[19]

Mandatory Visualizations
The following diagrams, created using the DOT language, illustrate key workflows and

processes related to manganese sulfate monohydrate.
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Quality Control Workflow for Manganese Sulfate Monohydrate

1. Sampling & Preparation

2. Analytical Testing

3. Data Analysis & Reporting

Receive Bulk Sample

Prepare Aqueous Solution
(e.g., 10g in 100mL)

Loss on Ignition

Weigh Sample

Assay (Complexometric Titration)

Aliquot for Titration

Substances Reducing
Permanganate

Use Solution

Impurity Analysis
(AAS, etc.)

Dilute for Analysis

Calculate Results:
- % MnSO4·H2O

- % Loss
- Impurity Levels

Compare with Specifications
(e.g., USP, ACS)

Pass/Fail

Generate Certificate
of Analysis (CoA)

Thermal Decomposition Pathway of MnSO4·H2O

MnSO₄·H₂O
(Monohydrate)

(s, pink)

MnSO₄

(Anhydrous)
(s, white)

>280 °C
(-H₂O)

Mn₃O₄

(Hausmannite)
(s)~850 °C

H₂O (g) + SOₓ (g)
(Water Vapor + Sulfur Oxides)

Decomposition

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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